Cas no 955710-87-9 (N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• CAS No: 955710-87-9
• MF: C₁₉H₁₆F₂N₄O₂S
• MW: 402.417749404907
• CID: 6595861
• Update Time: 2025-06-13

N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• N-[(2,6-difluorophenyl)methyl]-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C19H16F2N4O2S/c1-11-4-2-5-12(8-11)23-18(27)25-19-24-16(10-28-19)17(26)22-9-13-14(20)6-3-7-15(13)21/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： OQDXVSNCVBKZML-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=C(F)C=CC=C2F)=O)N=C1NC(=O)NC1=CC=CC(C)=C1

Additional information on N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide: A Comprehensive Overview

N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 955710-87-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a thiazole ring, a difluorophenyl group, and a carbamoylamino moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazole ring is a five-membered heterocyclic compound with one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the difluorophenyl group in N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide enhances its lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The carbamoylamino moiety adds further complexity to the molecule, potentially modulating its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide. One notable area of research is its activity against various cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide has been investigated for its antimicrobial activity. Research conducted at the University of California found that this compound shows significant inhibitory effects against both Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis and inhibit protein synthesis, making it a promising candidate for the development of novel antibiotics.

The pharmacokinetic profile of N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide has also been studied in detail. Preclinical studies in animal models have shown that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered orally with sustained therapeutic effects.

Furthermore, the safety profile of N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide has been evaluated in several preclinical toxicity studies. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, N-(2,6-difluorophenyl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 955710-87-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in the fields of oncology and infectious diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.